Cas no 1260722-59-5 (2-(2H-1,3-benzodioxole-5-carbonyl)-1-benzofuran-3-amine)

• Product Name: 2-(2H-1,3-benzodioxole-5-carbonyl)-1-benzofuran-3-amine
• CAS No: 1260722-59-5
• MF: C₁₆H₁₁NO₄
• MW: 281.262844324112
• CID: 4691808
• Update Time: 2025-05-25

2-(2H-1,3-benzodioxole-5-carbonyl)-1-benzofuran-3-amine Chemical and Physical Properties

Names and Identifiers

• (3-Aminobenzofuran-2-yl)(benzo[d][1,3]dioxol-5-yl)methanone
• 2-(2H-1,3-benzodioxole-5-carbonyl)-1-benzofuran-3-amine
• STL156055
• (3-amino-1-benzofuran-2-yl)(1,3-benzodioxol-5-yl)methanone

• Inchi： 1S/C16H11NO4/c17-14-10-3-1-2-4-11(10)21-16(14)15(18)9-5-6-12-13(7-9)20-8-19-12/h1-7H,8,17H2
• InChI Key： ZFPPXMQUYLRCGE-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(=C1C(C1C=CC2=C(C=1)OCO2)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 415
• Topological Polar Surface Area: 74.7

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 522.8±50.0 °C at 760 mmHg
• Flash Point: 270.0±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

2-(2H-1,3-benzodioxole-5-carbonyl)-1-benzofuran-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 2-(2H-1,3-benzodioxole-5-carbonyl)-1-benzofuran-3-amine

Comprehensive Overview of 2-(2H-1,3-Benzodioxole-5-carbonyl)-1-benzofuran-3-amine (CAS No. 1260722-59-5)

The compound 2-(2H-1,3-benzodioxole-5-carbonyl)-1-benzofuran-3-amine (CAS No. 1260722-59-5) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. Its distinctive benzodioxole and benzofuran moieties make it a valuable scaffold for drug discovery and material science applications. Researchers are increasingly exploring its potential as a building block for pharmaceutical intermediates and bioactive molecules, particularly in the development of novel therapeutic agents.

One of the most intriguing aspects of 2-(2H-1,3-benzodioxole-5-carbonyl)-1-benzofuran-3-amine is its molecular architecture, which combines a benzodioxole ring with a benzofuran core. This hybrid structure offers unique electronic and steric properties, making it a versatile candidate for structure-activity relationship (SAR) studies. Recent trends in AI-driven drug discovery have highlighted the importance of such heterocyclic compounds, as they often exhibit favorable pharmacokinetic profiles and target selectivity.

In the context of green chemistry, 1260722-59-5 has been investigated for its potential to be synthesized via sustainable methodologies. With growing interest in environmentally friendly synthesis, researchers are exploring catalytic systems and solvent-free conditions to optimize its production. This aligns with the broader industry shift toward reducing carbon footprints and minimizing hazardous waste in chemical manufacturing.

The benzofuran-3-amine moiety in this compound is particularly noteworthy due to its prevalence in natural products and medicinal agents. Many FDA-approved drugs contain similar substructures, underscoring the pharmacological relevance of 2-(2H-1,3-benzodioxole-5-carbonyl)-1-benzofuran-3-amine. Current research is focused on its potential applications in neurological disorders and inflammatory diseases, areas where heterocyclic compounds have shown promise.

From a material science perspective, the compound's conjugated system and electron-rich nature make it a candidate for organic electronics. Its potential use in OLEDs (organic light-emitting diodes) and photovoltaic devices is being explored, driven by the demand for energy-efficient technologies. This dual applicability in both life sciences and advanced materials highlights its interdisciplinary significance.

Analytical characterization of CAS No. 1260722-59-5 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are critical for confirming its purity and structural integrity, especially given the growing emphasis on quality control in chemical research. The compound's solubility and stability under various conditions are also key parameters being studied to facilitate its broader application.

As the scientific community continues to explore 2-(2H-1,3-benzodioxole-5-carbonyl)-1-benzofuran-3-amine, its role in high-throughput screening libraries is expanding. The rise of computational chemistry tools has enabled virtual screening of such compounds against diverse biological targets, accelerating the identification of lead candidates. This synergy between experimental and in silico approaches is reshaping modern drug discovery paradigms.

In summary, 1260722-59-5 represents a compelling case study in the intersection of organic synthesis, medicinal chemistry, and materials science. Its multifaceted applications and adaptability to cutting-edge technologies position it as a compound of enduring relevance in both academic and industrial settings. Future research will likely uncover additional functionalities, further solidifying its importance in scientific innovation.